2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid

• IUPAC Name: 2-(dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C13H18N2O4/c1-15(2)10(13(17)18)8-12(16)14-9-6-4-5-7-11(9)19-3/h4-7,10H,8H2,1-3H3,(H,14,16)(H,17,18)
• InChI Key: ZWPCYGIILHIIJO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CC(=O)NC1=CC=CC=C1OC)C(=O)O
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid, also known as DMAA, is a synthetic compound that has been used in various research applications. It is a derivative of the amino acid valine and has been studied for its potential effects on the central nervous system and as a potential treatment for various medical conditions.

Mechanism of Action

The exact mechanism of action of 2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid is not fully understood. However, it is believed to work by increasing the release of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. This increased release of neurotransmitters may lead to improved cognitive function, increased alertness, and other potential effects.
Biochemical and physiological effects:
2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid has been shown to have various biochemical and physiological effects. For example, it has been shown to increase heart rate and blood pressure, which may be beneficial in certain medical conditions but could also be potentially harmful in others. It has also been shown to increase the release of certain hormones, such as adrenaline, which may have various physiological effects.

Advantages and Limitations for Lab Experiments

2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It has also been well-studied, so researchers have a good understanding of its potential effects and mechanisms of action. However, there are also limitations to its use, such as potential toxicity and the need for careful dosing to avoid potential adverse effects.

Future Directions

There are several potential future directions for research on 2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid. One area of interest is its potential use as a treatment for various medical conditions, such as ADHD and narcolepsy. Additionally, further research is needed to fully understand its mechanisms of action and potential adverse effects. Finally, researchers may also be interested in developing new derivatives of 2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid with potentially improved properties for various applications.

Synthesis Methods

The synthesis of 2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid involves the reaction of valine with nitrous acid to produce a diazonium salt, which is then reacted with 2-methoxyaniline to produce the final product. This synthesis method has been well-established and has been used by researchers to produce 2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid for various research applications.

Scientific Research Applications

2-(Dimethylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid has been studied for its potential effects on the central nervous system, particularly its ability to increase alertness and improve cognitive function. It has also been studied for its potential use as a treatment for various medical conditions, including attention deficit hyperactivity disorder (ADHD) and narcolepsy.